Cas no 918129-38-1 (Benzoic acid, 4-(octahydro-1H-azonin-1-yl)-)

Benzoic acid, 4-(octahydro-1H-azonin-1-yl)- structure
918129-38-1 structure
Product Name:Benzoic acid, 4-(octahydro-1H-azonin-1-yl)-
CAS No:918129-38-1
MF:C15H21NO2
MW:247.33274435997
CID:779914
PubChem ID:71427836
Update Time:2025-04-19

Benzoic acid, 4-(octahydro-1H-azonin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(octahydro-1H-azonin-1-yl)-
    • 4-(azonan-1-yl)benzoic acid
    • 918129-38-1
    • DTXSID70846573
    • Inchi: 1S/C15H21NO2/c17-15(18)13-7-9-14(10-8-13)16-11-5-3-1-2-4-6-12-16/h7-10H,1-6,11-12H2,(H,17,18)
    • InChI Key: NAIWUWVVURQVRL-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)N1CCCCCCCC1)=O

Computed Properties

  • Exact Mass: 247.157228913g/mol
  • Monoisotopic Mass: 247.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 40.5Ų
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